Cas no 311-28-4 (Tetrabutylammonium iodide)

• Product Name: Tetrabutylammonium iodide
• CAS No: 311-28-4
• MF: C₁₆H₃₆IN
• MW: 369.368217468262
• MDL: MFCD00011636
• CID: 36788
• PubChem ID: 67553
• Update Time: 2025-10-24

Tetrabutylammonium iodide Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium iodide
• TBAI
• TETRA-N-BUTYLAMMONIUM IODIDE
• 1-Butanaminium,N,N,N-tributyl-,iodide
• n,n,n-tributyl-1-butanaminiuiodide
• n,n,n-tributyl-1-butanaminiumiodide
• tetrabutyl-ammoniuiodide
• tetra-n-butylammoniumjodid
• TETRABUTYLAMMONIUM IODIDE, FOR IPC
• TETRABUTYLAMMONIUM IODIDE, ELECTRO-CHEMI CAL GRADE
• TetraN-ButylammoniumIodideA.R.
• TetrabutylAmmoniumIodideGr
• TETRABUTYLAMMONIUM IODIDE REAGENT
• TETRABUTYLAMMONIUM IODIDE extrapure AR
• Tetrabutylazanium iodide
• Tetrabutylaminium·iodide
• Tetra-n-butylammoniu
• Ammonium,tetrabutyl-,iodide
• EINECS 206-220-5
• n,n,n-tributylbutan-1-aminium iodide
• AKOS032949842
• tetrabutylamonium iodide
• tetra-n-butylamrnonium iodide
• tetrabutyl-ammonium iodide
• BP-21330
• SCHEMBL24883
• (n-Bu)4NI
• tetrabutylammonium iodide (tbai)
• D70426
• n-tetrabutylammonium iodide
• 1-Butanaminium, N,N,N-tributyl-, iodide (1:1)
• Bu4NI
• tetra(n-butyl)ammonium iodide
• F3285-0911
• tetrabutylaminium iodide
• Tetrabutyl ammonium iodide
• 1-Butanaminium,N,N-tributyl-, iodide
• tetra-n-butylarnmonium iodide
• SY001700
• nBu4NI
• Tetra-n-butyl ammonium iodide
• N,N,N-tributyl-1-butan-aminium iodide
• 6M53DT4JNG
• tetra butyl ammonium iodide
• tetra-n-butylammoniumiodide
• tetrabutylammoniumiodide
• CS-W008605
• FT-0649550
• Z57984277
• (Bu)4NI
• Ammonium, tetrabutyl-, iodide
• EN300-30078
• AKOS001093680
• NS00079453
• NSC 10414
• n-Bu4NI
• 311-28-4
• tetrabutyl ammoniumiodide
• tetra-butylammonium-iodide
• J-018250
• HY-Y0791
• SY277605
• 1-Butanaminium, N,N,N-tributyl-, iodide
• tetra-butylammonium iodide
• tetra n-butylammoniumiodide
• WLN: 4K4 & 4 & 4 & I
• tetrabuylammonium iodide
• tetra-n-butyl-ammonium iodide
• terabutylammonium iodide
• CHEMBL1079248
• Tetra-n-butylammoniumjodid [Czech]
• DPKBAXPHAYBPRL-UHFFFAOYSA-M
• MFCD00011636
• N,N,N-Tributyl-1-butanaminium iodide
• tetra n-butylammonium iodide
• tetra-butyl ammonium iodide
• tetra-n-butlyammonium iodide
• AI3-25112
• STR02456
• T0057
• DTXSID30878092
• C16H36IN
• NSC10414
• NSC-10414
• doi:10.14272/DPKBAXPHAYBPRL-UHFFFAOYSA-M.1
• tetrabutylazanium,iodide
• N,N,N-Tributyl-1-butanaminium Iodide (1:1); N,N,N-Tributyl-1-butanaminium Iodide; Tetrabutyl-Ammonium Iodide; Tetrabutylammonium Iodide; Tetra-n-butylammonium Iodide; TBAI
• DB-050383
• tetrabutylammonium ion iodide
• Tetranbutylammoniumjodid
• FT07884
• 206-220-5
• Tetranbutylammonium iodide
• Ammonium, tetrabutyl, iodide
• N,N,NTributyl1butanaminium iodide
• DTXCID701016152
• 1Butanaminium, N,N,Ntributyl, iodide

• MDL： MFCD00011636
• Inchi： 1S/C16H36N.HI/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： DPKBAXPHAYBPRL-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 3916152

Computed Properties

• Exact Mass: 369.18900
• Monoisotopic Mass: 369.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.20
• Melting Point: 144.0 to 149.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: 100℃
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water and methanol. Insoluble in benzene.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Light-sensitive.
• PSA: 0.00000
• LogP: 2.00760
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Not available

Tetrabutylammonium iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• RTECS：BS5450000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetrabutylammonium iodide

Introduction to Tetrabutylammonium Iodide (CAS No. 311-28-4)

Tetrabutylammonium iodide, with the chemical formula C₂₄H₅₁N₁I₁, is a widely utilized compound in various scientific and industrial applications. This organometallic salt is characterized by its high solubility in polar solvents and its stability under a range of environmental conditions. The compound is primarily recognized for its role as a phase-transfer catalyst, an electrolyte in certain types of batteries, and a reagent in organic synthesis. Its unique properties make it indispensable in modern chemical research and industrial processes.

The CAS number 311-28-4 is a critical identifier for Tetrabutylammonium iodide, ensuring precise classification and communication within the scientific community. This numerical code distinguishes it from other compounds with similar chemical structures, facilitating accurate documentation and regulatory compliance. The compound's molecular structure, featuring a central nitrogen atom coordinated to four butyl groups and an iodine ion, contributes to its versatility in chemical reactions.

In recent years, Tetrabutylammonium iodide has garnered significant attention in the field of pharmaceutical research. Its ability to facilitate the formation of carbon-carbon bonds has made it a valuable tool in the synthesis of complex organic molecules. For instance, researchers have leveraged its properties to develop novel methodologies for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The compound's role as a phase-transfer catalyst has also been instrumental in enhancing the efficiency of various synthetic pathways, reducing reaction times and improving yields.

Moreover, Tetrabutylammonium iodide has found applications in the realm of materials science. Its use as an electrolyte in certain types of batteries has been explored due to its ability to conduct ions effectively while maintaining stability. This property is particularly relevant in the development of advanced energy storage systems, where efficient ion transport is crucial for performance. Additionally, the compound has been investigated for its potential use in the synthesis of conductive polymers, which are essential components in electronic devices.

The Tetrabutylammonium iodide compound's behavior in solution-phase reactions has been extensively studied, particularly concerning its influence on reaction kinetics and selectivity. Recent research has highlighted its efficacy in promoting nucleophilic substitution reactions, where it acts as a counterion to stabilize reactive intermediates. This has opened new avenues for developing more efficient synthetic routes for pharmaceutical intermediates and fine chemicals. The compound's compatibility with a wide range of solvents further enhances its utility, allowing researchers to tailor reaction conditions to specific needs.

Another area where Tetrabutylammonium iodide has made significant contributions is in the field of analytical chemistry. Its ability to enhance the solubility of certain analytes has been utilized in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). By improving solubility, the compound aids in obtaining clearer spectral data, which is crucial for accurate molecular characterization. This application underscores its importance not only as a synthetic reagent but also as an analytical tool.

The environmental impact of using Tetrabutylammonium iodide has also been a subject of interest. Studies have demonstrated its biodegradability under controlled conditions, suggesting that it can be managed responsibly without significant ecological harm. However, like many chemicals used in industrial processes, its long-term effects require continuous monitoring to ensure sustainable practices. Efforts are ongoing to optimize its use while minimizing any potential environmental footprint.

In conclusion, Tetrabutylammonium iodide (CAS No. 311-28-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a phase-transfer catalyst, electrolyte, and reagent underscores its importance in modern chemistry. As research progresses, new applications and methodologies utilizing this compound are likely to emerge, further solidifying its relevance in both academic and industrial settings.